Cas no 2138221-38-0 (5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester
• CAS No: 2138221-38-0
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5269415
• Update Time: 2025-06-12

5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester

• Inchi： 1S/C9H14N2O3S/c1-13-4-3-10-6-8-11-5-7(15-8)9(12)14-2/h5,10H,3-4,6H2,1-2H3
• InChI Key： BLMLMMNVOFYJSY-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=CN=C1CNCCOC

Additional information on 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester

Recent Advances in the Study of 5-Thiazolecarboxylic Acid, 2-[[(2-Methoxyethyl)Amino]Methyl]-, Methyl Ester (CAS: 2138221-38-0)

The compound 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester (CAS: 2138221-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot multicomponent reaction, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of byproducts, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against a range of kinases implicated in inflammatory and oncogenic pathways. Specifically, research published in Bioorganic & Medicinal Chemistry Letters highlighted its potent activity against JAK2 and PI3Kδ, two kinases known to play pivotal roles in autoimmune diseases and certain cancers. The compound's ability to modulate these pathways suggests its potential as a lead candidate for the development of targeted therapies.

Further investigations into the pharmacokinetic properties of 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester have revealed favorable absorption and distribution profiles. A recent preclinical study conducted in rodent models reported high oral bioavailability and sustained plasma concentrations, supporting its suitability for oral administration. Additionally, the compound demonstrated a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, challenges remain in the clinical translation of this compound. For instance, its metabolic stability and potential drug-drug interactions require further evaluation. Ongoing research is exploring structural modifications to enhance its metabolic resistance while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-Thiazolecarboxylic acid, 2-[[(2-methoxyethyl)amino]methyl]-, methyl ester (CAS: 2138221-38-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with its promising biological activity and pharmacokinetic properties, position it as a potential candidate for treating a variety of diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.